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Compound of Interest

Compound Name: 3-Chloropentan-2-one

CAS No.: 13280-00-7

Cat. No.: B085015

Get Quote

Technical Guide: 3-Chloropentan-2-one
Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Chloropentan-2-one, a

halogenated ketone of interest in synthetic organic chemistry. This document consolidates

available data on its chemical identity, structural formula, and physicochemical properties. A

generalized synthetic protocol is presented, based on established methods for the α-

chlorination of ketones. Due to the limited publicly available information on specific biological

applications, this guide focuses on the chemical characteristics of the compound and provides

a logical framework for its synthesis.

Chemical Identity and Structure
3-Chloropentan-2-one is a chlorinated derivative of 2-pentanone. Its chemical structure is

characterized by a chlorine atom at the third carbon position of the pentan-2-one backbone.
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Chemical Name: 3-Chloropentan-2-one

CAS Number: 13280-00-7[1]

Molecular Formula: C₅H₉ClO[1]

Structural Formula:

SMILES: CCC(Cl)C(C)=O[2]

InChI: InChI=1S/C5H9ClO/c1-3-5(6)4(2)7/h5H,3H2,1-2H3[1]

Physicochemical Properties
Quantitative data for 3-Chloropentan-2-one is primarily based on computed values. These

properties are essential for understanding its behavior in various chemical and biological

systems.

Property Value Source

Molecular Weight 120.58 g/mol PubChem[1][3]

XLogP3-AA (LogP) 1.5 PubChem[1][3]

Hydrogen Bond Donor Count 0 PubChem[1][3]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Exact Mass 120.0341926 Da PubChem[1][3]

Topological Polar Surface Area 17.1 Å² PubChem[1][3]

Synthesis of 3-Chloropentan-2-one: A Generalized
Experimental Protocol
While a specific, detailed experimental protocol for the synthesis of 3-Chloropentan-2-one is

not readily available in the public domain, a general method can be inferred from established
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procedures for the α-chlorination of ketones. One common and effective method involves the

use of sulfuryl chloride (SO₂Cl₂) as the chlorinating agent.

Reaction Principle: The α-chlorination of a ketone proceeds via an enol or enolate intermediate.

The reaction's selectivity can be influenced by the choice of solvent and the presence of

catalysts.

Generalized Protocol:

Reaction Setup: To a solution of 2-pentanone in an inert solvent (e.g., dichloromethane or

diethyl ether), add a suitable chlorinating agent such as sulfuryl chloride dropwise at a

controlled temperature, typically between 0 °C and room temperature.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the

consumption of the starting material and the formation of the product.

Work-up: Upon completion, the reaction mixture is typically washed with an aqueous solution

of a weak base (e.g., sodium bicarbonate) to neutralize any acidic byproducts. The organic

layer is then separated, dried over an anhydrous drying agent (e.g., sodium sulfate), and the

solvent is removed under reduced pressure.

Purification: The crude product can be purified by fractional distillation under reduced

pressure to yield pure 3-Chloropentan-2-one.

Logical Workflow for the Synthesis of 3-
Chloropentan-2-one
The following diagram illustrates the logical steps involved in the proposed synthesis of 3-
Chloropentan-2-one from 2-pentanone.
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Synthesis Workflow for 3-Chloropentan-2-one

Start: 2-Pentanone and Sulfuryl Chloride

α-Chlorination Reaction
in an inert solvent (e.g., CH₂Cl₂)

Reaction Monitoring (TLC/GC)

Aqueous Work-up
(e.g., NaHCO₃ wash)

Upon completion

Solvent Extraction and Drying
(e.g., over Na₂SO₄)

Purification by Fractional Distillation

End Product: 3-Chloropentan-2-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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